Cas no 143257-97-0 (4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl-)
143257-97-0 structure
Product Name:4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl-
CAS No:143257-97-0
MF:C21H34N2O
MW:330.507465839386
CID:200871
PubChem ID:65996
Update Time:2025-04-19
4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl-
- N-ethyl-1-hexyl-N-methyl-4-phenylpiperidine-4-carboxamide
- SAMERIDINE
- UNII-NQP2Y50Y6B
- 4-Piperidinecarboxamide, N-ethyl-1-hexyl-N-methyl-4-phenyl-
- AKOS015909863
- DTXSID30162367
- N-Ethyl-1-hexyl-N-methyl-4-phenylisonipecotamide
- 143257-97-0
- NS00125558
- Q7409294
- BDBM309407
- SCHEMBL419071
- NQP2Y50Y6B
- US9656961, Example 00127
- Sameridine [INN]
- N-Ethyl-1-hexyl-N-methyl-4-phenyl-4-piperidinecarboxamide
- CHEMBL2104504
- N-ethyl-1-hexyl-N-methyl-4-phenyl-4-piperidinecarboxamide hydrochloride
-
- Inchi: 1S/C21H34N2O/c1-4-6-7-11-16-23-17-14-21(15-18-23,20(24)22(3)5-2)19-12-9-8-10-13-19/h8-10,12-13H,4-7,11,14-18H2,1-3H3
- InChI Key: TYWUGCGYWNSRPS-UHFFFAOYSA-N
- SMILES: O=C(C1(C2C=CC=CC=2)CCN(CCCCCC)CC1)N(C)CC
Computed Properties
- Exact Mass: 330.26700
- Monoisotopic Mass: 330.267114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.6
- XLogP3: 4.4
Experimental Properties
- Density: 0.985
- Boiling Point: 452.9°Cat760mmHg
- Flash Point: 172.8°C
- Refractive Index: 1.514
- PSA: 23.55000
- LogP: 4.01670
4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1301596-25mg |
N-ethyl-1-hexyl-N-methyl-4-phenylpiperidine-4-carboxamide |
143257-97-0 | 95% | 25mg |
$435 | 2023-05-11 | |
| eNovation Chemicals LLC | Y1301596-100mg |
N-ethyl-1-hexyl-N-methyl-4-phenylpiperidine-4-carboxamide |
143257-97-0 | 95% | 100mg |
$965 | 2023-05-11 |
4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl- Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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